Cas no 33533-47-0 (8-(Trifluoromethyl)-1-naphthol)

8-(Trifluoromethyl)-1-naphthol is a fluorinated naphthol derivative characterized by the presence of a trifluoromethyl group at the 8-position of the naphthalene ring. This structural feature enhances its electron-withdrawing properties, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The trifluoromethyl group improves metabolic stability and lipophilicity, which can be advantageous in drug design. Its phenolic functionality allows for further derivatization, enabling the synthesis of more complex molecules. The compound is typically used in cross-coupling reactions, nucleophilic substitutions, and as a building block for fluorinated heterocycles. High purity grades are available to ensure consistent performance in research and industrial applications.

8-(Trifluoromethyl)-1-naphthol structure

33533-47-0 structure

Product Name:8-(Trifluoromethyl)-1-naphthol

CAS No:33533-47-0

MF:C₁₁H₇F₃O

MW:212.167893648148

MDL:MFCD09266206

CID:1090119

PubChem ID:53438641

Update Time:2025-06-07

8-(Trifluoromethyl)-1-naphthol Chemical and Physical Properties

Names and Identifiers

- 8-(Trifluoromethyl)naphthalen-1-ol
- 8-(TRIFLUOROMETHYL)-1-NAPHTHOL
- AM807453
- SCHEMBL19948208
- 33533-47-0
- CVQCGFGIWHMKOM-UHFFFAOYSA-N
- DB-068853
- F87933
- 8-Trifluoromethyl-naphthalen-1-ol
- 1-Naphthalenol, 8-(trifluoromethyl)-
- AKOS022174826
- CS-0436717
- MFCD09266206
- DTXSID90701413
- 8-(Trifluoromethyl)-1-naphthol
- MDL： MFCD09266206
- Inchi： 1S/C11H7F3O/c12-11(13,14)8-5-1-3-7-4-2-6-9(15)10(7)8/h1-6,15H
- InChI Key： CVQCGFGIWHMKOM-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=C2C=CC=C(C2=1)O)(F)F

Computed Properties

Exact Mass: 212.04489933g/mol
Monoisotopic Mass: 212.04489933g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 226
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 20.2Å²

8-(Trifluoromethyl)-1-naphthol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM140188-1g	8-(trifluoromethyl)naphthalen-1-ol	33533-47-0	95%	1g	$464	2021-08-05
TRC	T900020-30mg	8-(Trifluoromethyl)-1-naphthol	33533-47-0		30mg	$ 50.00	2022-06-02
TRC	T900020-60mg	8-(Trifluoromethyl)-1-naphthol	33533-47-0		60mg	$ 70.00	2022-06-02
TRC	T900020-300mg	8-(Trifluoromethyl)-1-naphthol	33533-47-0		300mg	$ 295.00	2022-06-02
Chemenu	CM140188-1g	8-(trifluoromethyl)naphthalen-1-ol	33533-47-0	95%	1g	$***	2023-05-30
Alichem	A219003398-250mg	1-(Trifluoromethyl)-8-naphthol	33533-47-0	98%	250mg	$700.40	2023-09-02
Alichem	A219003398-500mg	1-(Trifluoromethyl)-8-naphthol	33533-47-0	98%	500mg	$1009.40	2023-09-02
Alichem	A219003398-1g	1-(Trifluoromethyl)-8-naphthol	33533-47-0	98%	1g	$1600.75	2023-09-02
eNovation Chemicals LLC	D211516-1g	8-(TRIFLUOROMETHYL)-1-NAPHTHOL	33533-47-0	95%	1g	$425	2024-05-24
Parkway Scientific	DL-111-1g	8-(Trifluoromethyl)-1-naphthol	33533-47-0	> 95%	1g	$295	2023-04-12

8-(Trifluoromethyl)-1-naphthol Related Literature

1. Enabling stable MnO2 matrix for aqueous zinc-ion battery cathodes†

Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
3. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
4. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
5. Fe3O4 nanoparticle chains with N-doped carbon coating: magnetotactic bacteria assisted synthesis and high-rate lithium storage†

Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962

33533-47-0 (8-(Trifluoromethyl)-1-naphthol) Related Products

Recommended suppliers

上海嵘奥生物技术有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Shanghai Pearlk Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.

Jinta Yudi Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Jinta Yudi Pharmaceutical Technology Co., Ltd.

Beyond Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent